Cas no 1485095-71-3 (4-(5-bromothiophen-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol
• CAS No: 1485095-71-3
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6156830
• PubChem ID: 65147044
• Update Time: 2025-05-21

4-(5-bromothiophen-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol
• 1485095-71-3
• AKOS014480636
• 4-((5-Bromothiophen-2-yl)methyl)piperidin-4-ol
• CS-0353477
• 4-[(5-bromothiophen-2-yl)methyl]piperidin-4-ol
• EN300-1914197

• Inchi： 1S/C10H14BrNOS/c11-9-2-1-8(14-9)7-10(13)3-5-12-6-4-10/h1-2,12-13H,3-7H2
• InChI Key： JKILTPXMSQLJSR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2(CCNCC2)O)S1

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol

4-(5-Bromothiophen-2-yl)methylpiperidin-4-ol: A Comprehensive Overview

The compound with CAS No. 1485095-71-3, commonly referred to as 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a piperidine moiety, making it a valuable substrate for various chemical and biological studies.

Thiophene, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability. In this compound, the thiophene ring is substituted with a bromine atom at the 5-position, which introduces electron-withdrawing effects and enhances the reactivity of the molecule. The piperidine ring, on the other hand, is a six-membered saturated cyclic amine that contributes to the molecule's flexibility and ability to form hydrogen bonds. The combination of these two structural elements results in a compound with versatile properties.

Recent studies have highlighted the potential of 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic applications. For instance, modifications to the bromine substituent have shown promise in developing compounds with anti-inflammatory and antioxidant properties. Additionally, the piperidine ring's hydroxyl group has been utilized in various catalytic reactions, further expanding its utility in organic synthesis.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of bromothiophene derivatives with appropriately substituted piperidine precursors. This process often employs transition metal catalysts to facilitate bond formation, ensuring high yields and selectivity. The resulting product is then purified using chromatographic techniques to ensure its purity and stability.

In terms of applications, 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol has been utilized in the development of novel materials with unique electronic properties. Its ability to form stable complexes with metal ions has made it a candidate for use in coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into its molecular orbitals and reactivity patterns. These findings have paved the way for the design of more efficient synthetic routes and novel functional materials.

In conclusion, 4-(5-bromothiophen-2-yl)methylpiperidin-4-ol is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for future research and development efforts.